Cas no 1805355-06-9 (6-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine)

• Product Name: 6-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine
• CAS No: 1805355-06-9
• MF: C₈H₅ClF₅NO
• MW: 261.576418638229
• CID: 4867893
• Update Time: 2025-07-22

6-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5ClF5NO/c1-16-5-3(7(10)11)2-4(9)15-6(5)8(12,13)14/h2,7H,1H3
• InChI Key： KZXMJNPUGIUBAV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=C(C(C(F)(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1

Additional information on 6-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine

Introduction to 6-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1805355-06-9)

6-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and potential biological activities. This compound, identified by its CAS number 1805355-06-9, represents a class of heterocyclic molecules that have been extensively studied for their utility in drug discovery and development. The presence of multiple fluorine atoms, along with chloro and methoxy substituents, imparts unique electronic and steric properties that make this compound a valuable scaffold for further chemical modifications and biological evaluations.

The compound's structure consists of a pyridine core substituted at the 2-, 3-, and 4-positions. The 2-(trifluoromethyl) group contributes to the molecule's lipophilicity and metabolic stability, while the 4-(difluoromethyl) moiety enhances its binding affinity to biological targets. Additionally, the 3-methoxy group introduces a polar region that can interact with hydrophilic pockets in protein binding sites. These structural features collectively make 6-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in the use of fluorinated compounds in drug development due to their ability to improve pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. Studies have shown that fluorine atoms can modulate the electronic distribution of molecules, leading to enhanced interactions with biological targets. For instance, the trifluoromethyl group is known to increase the metabolic resistance of drugs by inhibiting oxidative degradation pathways. Similarly, the difluoromethyl group can enhance binding interactions by increasing lipophilicity and reducing hydrogen bonding capacity.

Recent research has highlighted the potential of 6-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine as a lead compound for the development of novel therapeutic agents. In particular, its structural motif has been explored in the design of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against various kinases, including those implicated in cancer progression. The fluorinated substituents were found to play a crucial role in optimizing binding interactions with these enzymes.

Furthermore, the compound's methoxy group has been investigated for its role in modulating receptor selectivity. In preclinical studies, methoxy-substituted pyridines have shown promise in reducing off-target effects by selectively interacting with specific receptor subtypes. This selectivity is particularly important in drug development, as it can minimize side effects and improve patient outcomes. The combination of chloro, difluoromethyl, and methoxy groups in 6-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine creates a balanced scaffold that allows for fine-tuning of biological activity through further chemical modifications.

The synthesis of 6-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine presents an interesting challenge due to the complexity of its fluorinated structure. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired framework efficiently. The use of protecting groups and carefully controlled reaction conditions ensures high yields and purity, which are essential for subsequent biological testing.

In conclusion, 6-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1805355-06-9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of fluorinated and heterocyclic substituents makes it a valuable scaffold for developing novel therapeutic agents. Ongoing studies continue to explore its biological activities and optimize its pharmacological properties, paving the way for new treatments in various therapeutic areas.